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Compound of Interest

Compound Name: Cesium oxalate

Cat. No.: B095611

Cesium oxalate (Cs2C20a4) is an inorganic salt that is gaining traction in various scientific
fields, from organic synthesis to materials science. For researchers, scientists, and drug
development professionals, a thorough understanding of its properties, synthesis, and
applications is crucial for leveraging its unique characteristics. This technical guide provides an
in-depth overview of cesium oxalate, with a focus on its identification, synthesis, and key
applications, including detailed experimental protocols and relevant biological signaling
pathways.

Identification and Chemical Properties

The primary identifier for anhydrous cesium oxalate is CAS Number 1068-63-9.[1][2][3][4][5] It
is important to note that the CAS Number 18365-41-8 is also frequently associated with
cesium oxalate and is often listed as a synonym.[6][7] The monohydrate form of cesium
oxalate has the CAS Number 16799-57-8.

Below is a summary of the key chemical and physical properties of cesium oxalate:
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Property Value Reference(s)
Chemical Formula Cs2C204 [6]

Molecular Weight 353.83 g/mol [41[6]
Appearance White powder/solid [6][8]

Solubility in Water

76 g/100 mL at 25 °C

[9]

EC Number 213-950-8 [4]
HEQUOWMMDQTGCX-

InChl Key [4]
UHFFFAOYSA-L
[Cs+].[CsH].

SMILES [4]

[O-]C(=0)C([O-))=0

Synthesis of Cesium Oxalate

Cesium oxalate can be synthesized through various methods. Two common laboratory-scale

procedures are detailed below.

Experimental Protocol 1: Synthesis from Cesium
Carbonate and Oxalic Acid

This method involves the reaction of cesium carbonate with oxalic acid in an agueous solution.

[°]

Materials:

e Cesium carbonate (Cs2COs)

e Oxalic acid dihydrate (H2C204-2H20)

e Deionized water

Procedure:
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e Dissolve a stoichiometric amount of cesium carbonate in deionized water in a reaction
vessel.

o Separately, prepare a saturated aqueous solution of oxalic acid dihydrate.

e Slowly add the oxalic acid solution to the cesium carbonate solution while stirring
continuously. Carbon dioxide gas will evolve.

« Continue stirring the mixture at room temperature for 1-2 hours to ensure the reaction goes
to completion.

e The resulting product, cesium oxalate monohydrate, can be isolated by evaporation of the
water. The reaction is as follows: Cs2C0Os + H2C204:2H20 - Cs2C204-H20 + CO2 + 2H20.

[°]

Experimental Protocol 2: Synthesis from Cesium
Carbonate, CO2, and Hz

A patented method describes the synthesis of cesium oxalate from cesium carbonate using
carbon dioxide and hydrogen gas at elevated temperature and pressure.[10]

Materials:

Cesium carbonate (Cs2C03)

Carbon dioxide (CO2) gas

Hydrogen (Hz2) gas

Methanol (for subsequent conversion, if desired)
Procedure:
e Add 500 mg (0.15 mmol) of cesium carbonate to a 100 mL Parr reactor within a glove box.

o Charge the reactor with CO:z gas to a pressure of 35 bar (3.5 MPa) and Hz gas to a pressure
of 1 bar (0.1 MPa).
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o Heat the mixture to 325 °C and stir for 1-2 hours.
e Cool the reactor to room temperature and then depressurize.

o The resulting reaction mixture will contain cesium oxalate, along with cesium formate and
cesium bicarbonate. Further purification steps may be required depending on the desired

purity.

Applications in Organic Synthesis: Radical
Deoxychlorination

A significant application of cesium oxalate in modern organic synthesis is as a precursor for
the radical deoxychlorination of alcohols. This method provides a valuable alternative to
traditional deoxychlorination reactions that proceed through heterolytic mechanisms.

Experimental Protocol: Radical Deoxychlorination of a
Tertiary Alcohol

The following is a general procedure adapted from the work of Su, J. Y., et al. (2018) for the
radical deoxychlorination of a tertiary alcohol.

Materials:

Tertiary alcohol-derived cesium oxalate

Ethyl trichloroacetate (ETCA) as the chlorine source

Photocatalyst (e.g., an iridium-based catalyst, though some reactions can proceed without it)

Solvent (e.g., 1,4-dioxane)

Blue LED lamp for irradiation

Standard laboratory glassware for inert atmosphere reactions

Procedure:
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« In a nitrogen-filled glovebox, add the cesium oxalate derivative of the tertiary alcohol (1.1
equivalents) to an oven-dried reaction vial equipped with a stir bar.

e Add the photocatalyst, if required.

¢ Add the solvent (e.g., 1,4-dioxane) to the vial.

e Add ethyl trichloroacetate (1.0 equivalent) to the reaction mixture.

o Seal the vial and remove it from the glovebox.

e Place the vial in a photoreactor equipped with a blue LED lamp and a cooling fan to maintain
a constant temperature (e.g., 27 °C).

« Irradiate the reaction mixture with the blue LED light for 4 hours for tertiary alcohol-derived
oxalates (24 hours for secondary).

 After the reaction is complete, quench the reaction and perform a workup, typically involving
extraction with an organic solvent (e.g., diethyl ether), drying of the organic phase, and
removal of the solvent under reduced pressure.

» Purify the crude product by silica gel chromatography to obtain the desired alkyl chloride.

Click to download full resolution via product page

Workflow for Radical Deoxychlorination using Cesium Oxalate.

Potential Applications in Drug Development and
Biological Interactions
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While specific applications of cesium oxalate in drug formulations are still emerging, it is being
explored for its potential to enhance the solubility and bioavailability of therapeutic agents. The
oxalate moiety itself is known to interact with biological systems.

Oxalate-Induced Cellular Signaling Pathways

Oxalate has been shown to induce cellular stress and activate specific signaling pathways in
renal epithelial cells, which is of interest to researchers in nephrology and drug-induced
nephrotoxicity. Exposure to oxalate can lead to the activation of p38 mitogen-activated protein
kinase (MAPK) and c-Jun N-terminal kinase (JNK) signaling pathways. These pathways are
involved in cellular responses to stress, inflammation, and apoptosis.
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Oxalate-Induced p38 MAPK and JNK Signaling Pathways.

Safety Information

Cesium oxalate is classified as harmful if swallowed or in contact with skin.[4][6] It is essential
to handle this compound with appropriate personal protective equipment (PPE), including
gloves, eye protection, and a dust mask.[4] It should be stored in a tightly closed container in a
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dry, well-ventilated place. For detailed safety information, always consult the Safety Data Sheet

(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Radical Deoxychlorination of Cesium Oxalates for the Synthesis of Alkyl Chlorides -
PubMed [pubmed.nchbi.nlm.nih.gov]

3. Nanocrystals and nanosuspensions: an exploration from classic formulations to advanced
drug delivery systems - PubMed [pubmed.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]
5. hepatochem.com [hepatochem.com]

6. Frontiers | Escitalopram oxalate-loaded chitosan nanopatrticle in situ gel formulation
intended for direct nose-to-brain delivery: in vitro, ex vivo, and in vivo pharmacokinetic
evaluation [frontiersin.org]

7. (PDF) Radical Deoxychlorination of Cesium Oxalates for the [research.amanote.com]

8. ROS Responsive Cerium Oxide Biomimetic Nanopatrticles Alleviates Calcium Oxalate
Crystals Induced Kidney Injury via Suppressing Oxidative Stress and M1 Macrophage
Polarization - PubMed [pubmed.ncbi.nim.nih.gov]

9. mdpi.com [mdpi.com]
10. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Cesium Oxalate: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095611#cesium-oxalate-cas-number-for-
identification]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b095611?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/326727290_Radical_Deoxychlorination_of_Cesium_Oxalates_for_the_Synthesis_of_Alkyl_Chlorides
https://pubmed.ncbi.nlm.nih.gov/30062894/
https://pubmed.ncbi.nlm.nih.gov/30062894/
https://pubmed.ncbi.nlm.nih.gov/38451440/
https://pubmed.ncbi.nlm.nih.gov/38451440/
https://www.researchgate.net/publication/370955858_High_cancer_selectivity_and_improving_drug_release_from_mesoporous_silica_nanoparticles_in_the_presence_of_human_serum_albumin_in_cisplatin_carboplatin_oxaliplatin_and_oxalipalladium_treatment
https://hepatochem.com/radical-deoxychlorination-of-cesium-oxalates-for-the-synthesis-of-alkyl-chlorides/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1577331/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1577331/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1577331/full
https://research.amanote.com/publication/TZMZ2HMBKQvf0BhiL1MI/radical-deoxychlorination-of-cesium-oxalates-for-the-synthesis-of-alkyl-chlorides
https://pubmed.ncbi.nlm.nih.gov/39629501/
https://pubmed.ncbi.nlm.nih.gov/39629501/
https://pubmed.ncbi.nlm.nih.gov/39629501/
https://www.mdpi.com/2079-4991/12/24/4494
https://pubs.acs.org/doi/suppl/10.1021/acs.orglett.8b02045/suppl_file/ol8b02045_si_001.pdf
https://www.benchchem.com/product/b095611#cesium-oxalate-cas-number-for-identification
https://www.benchchem.com/product/b095611#cesium-oxalate-cas-number-for-identification
https://www.benchchem.com/product/b095611#cesium-oxalate-cas-number-for-identification
https://www.benchchem.com/product/b095611#cesium-oxalate-cas-number-for-identification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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